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Compound of Interest

Compound Name: Azido-PEG4-(CH2)3-methyl ester

Cat. No.: B605853 Get Quote

An Introduction to Azide-PEGylation of Proteins

The covalent modification of proteins with polyethylene glycol (PEG) linkers containing an

azide (N₃) group is a powerful technique in bioconjugation, proteomics, and drug development.

This process, often termed "azide-PEGylation," introduces a bioorthogonal azide handle onto

the protein surface. This handle can then be used for highly specific and efficient "click

chemistry" reactions to attach a wide variety of molecules, such as fluorescent dyes, biotin

tags, or therapeutic payloads.[1][2]

While the specific reagent "Azido-PEG4-(CH2)3-methyl ester" is typically utilized as a building

block in the synthesis of Proteolysis Targeting Chimeras (PROTACs) due to its terminal methyl

ester group which is not reactive towards proteins, a closely related and widely used class of

reagents for direct protein labeling are Azido-PEG-NHS esters.[3][4][5] These reagents contain

an N-hydroxysuccinimide (NHS) ester group that readily reacts with primary amines on

proteins.

This document provides a detailed protocol for the covalent labeling of proteins using Azido-

PEG4-NHS Ester, followed by a subsequent click chemistry reaction.

Chemical Principle
The labeling strategy is a two-stage process that provides precise control over the conjugation.

[2][6]
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Amine-Reactive Labeling: The first step involves the reaction of an Azido-PEG4-NHS Ester

with primary amine groups (-NH₂) present on the protein. The most common targets are the

ε-amino groups of lysine residues and the α-amino group at the N-terminus of the

polypeptide chain.[2][5] The NHS ester reacts efficiently in a pH range of 7-9 to form a

stable, covalent amide bond, thereby attaching the azido-PEG4 linker to the protein.[5]

Bioorthogonal Click Chemistry: The newly introduced azide group does not react with any

functional groups naturally found in proteins or other biomolecules, making it a

"bioorthogonal" handle. This azide-functionalized protein can then be specifically conjugated

to a molecule containing a terminal alkyne using a Copper(I)-Catalyzed Azide-Alkyne

Cycloaddition (CuAAC) reaction.[1][2][3] This "click" reaction is highly efficient and forms a

stable triazole linkage, covalently attaching the desired molecule to the protein.[2]
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Step 1: Amine Labeling Step 2: CuAAC Click Chemistry

Protein-NH₂

(Lysine or N-terminus)

Azide-Labeled Protein
(Protein-NH-CO-PEG4-N₃)

pH 7.0 - 9.0

Azido-PEG4-NHS Ester Alkyne-Probe
(e.g., Fluorophore, Biotin)

Final Labeled Protein

Azide-Labeled Protein

Cu(I) Catalyst
(CuSO₄ + Reductant)
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Prepare Protein
(1-10 mg/mL in amine-free buffer, pH 7-9)

Labeling Reaction
(Add 5-40x molar excess of NHS ester.

Incubate 1-2h at RT)

Prepare Azido-PEG4-NHS Ester
(10 mM stock in anhydrous DMSO)

Quench Reaction
(Optional: Add Tris buffer)

Purify Azide-Labeled Protein
(Desalting column or dialysis)

Characterize Protein-N₃

(Optional: Mass Spectrometry for DOL)

CuAAC Click Reaction
(Incubate 1h at RT)

Prepare Click Reagents
(Alkyne-Probe, CuSO₄, Ligand, Reductant)

Purify Final Conjugate
(Desalting column or dialysis)

Analyze Final Product
(SDS-PAGE, Mass Spectrometry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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